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Compound of Interest

Compound Name: m-Anisaldehyde

Cat. No.: B106831 Get Quote

Essential Safety and Handling Guide for m-
Anisaldehyde
Introduction to m-Anisaldehyde Safety

m-Anisaldehyde (3-methoxybenzaldehyde) is a laboratory chemical that requires careful

handling to ensure the safety of researchers and maintain a secure laboratory environment.[1]

Adherence to proper personal protective equipment (PPE) protocols, operational procedures,

and disposal plans is critical. This guide provides comprehensive, step-by-step guidance to

minimize exposure and mitigate risks associated with its use.

Hazard Identification and Classification
m-Anisaldehyde is classified as hazardous under the OSHA Hazard Communication

Standard.[1] Its primary health risks involve irritation to the skin, eyes, and respiratory system.

[2]
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Hazard Classification Description GHS Hazard Statement

Skin Corrosion/Irritation Causes skin irritation.[1] H315

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1]
H319

Specific Target Organ Toxicity
May cause respiratory

irritation.
H335

Personal Protective Equipment (PPE) Requirements
A multi-layered approach to personal protection is essential to prevent exposure. The following

PPE is required when handling m-Anisaldehyde.
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Protection Type
Recommended
Equipment

Standard/Specificat
ion

Purpose

Eye & Face Protection
Chemical safety

goggles or glasses.

OSHA 29 CFR

1910.133 or EN 166.

[1][2]

To protect eyes from

splashes and contact.

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene).

To prevent direct skin

contact and

absorption.[2][3]

Body Protection

Fully buttoned

laboratory coat;

chemical-resistant

apron or coveralls for

larger quantities.

To protect skin from

accidental spills and

splashes.[2][4]

Respiratory Protection

Not required under

normal conditions with

adequate ventilation.

[1] If ventilation is

inadequate or

vapors/aerosols are

generated, use a

NIOSH-approved

respirator with an

appropriate filter (e.g.,

Type ABEK

(EN14387)).[2]

OSHA 29 CFR

1910.134 and ANSI

Z88.2 or EN 149.[2]

To prevent inhalation

of irritating vapors.

Physicochemical and Safety Data
Understanding the properties of m-Anisaldehyde is crucial for safe handling and storage.
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Property Value

Molecular Formula C₈H₈O₂

Molecular Weight 136.15 g/mol

Appearance Liquid

Boiling Point 143 °C (289 °F) at 50 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.117 g/mL at 20 °C (68 °F)

Vapor Density 4.7 (Air = 1.0)[5][6]

NFPA Ratings Health: 2, Flammability: 0, Instability: 0[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for laboratory safety.

Engineering Controls
Ventilation: Always handle m-Anisaldehyde in a well-ventilated area.[1] All procedures

should ideally be conducted within a certified chemical fume hood to minimize inhalation

exposure.[3]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[1]

Handling Protocol
Preparation: Before handling, ensure all required PPE is correctly worn. Avoid wearing

contact lenses, as they can absorb and concentrate irritants.[7]

Dispensing: Carefully dispense the liquid to avoid splashing or creating mists.

During Use: Avoid all contact with eyes, skin, and clothing.[2] Do not breathe any vapors or

mists that may be generated.[1] Keep the container tightly closed when not in use.[2]
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Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.[1][2] Decontaminate all work surfaces.

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]

Storage Plan
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Protect the container from direct sunlight.[1]

For long-term stability, store under an inert atmosphere, such as nitrogen.[1][4]

Keep away from incompatible materials, including strong oxidizing agents, strong bases, and

strong reducing agents.[1][7]

Emergency and Disposal Procedures
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill using an inert material such as sand, silica gel, or a universal

binder.[2][4]

Collect: Place the absorbed material into a suitable, labeled, and closed container for

chemical waste disposal.[2]

Decontaminate: Clean the spill area thoroughly.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

Get medical advice if irritation occurs.[1][2]

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek medical aid.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of water or milk. Seek

immediate medical attention.[2]

All waste materials, including contaminated absorbents and empty containers, must be

disposed of through a licensed waste disposal contractor.[8]

Do not allow the product or its containers to enter drains or surface waters.[9]

Disposal must conform to all federal, state, and local environmental regulations.[5]

Visual Safety Workflows
The following diagrams illustrate the necessary safety and handling workflows for m-
Anisaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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